2-[2-(4-Fluorophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid

• IUPAC Name: 2-[2-(4-fluorophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C14H15FO3/c15-11-6-4-9(5-7-11)13(16)8-10-2-1-3-12(10)14(17)18/h4-7,10,12H,1-3,8H2,(H,17,18)
• InChI Key: DBUOURRJXWWVAC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)C(=O)O)CC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H15FO3
• Molecular Weight: 250.26 g/mol

Description

2-[2-(4-Fluorophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid is a cyclopentane-based carboxylic acid derivative featuring a fluorinated aromatic substituent linked via a 2-oxoethyl group. The compound’s core structure comprises a cyclopentane ring fused with a carboxylic acid group at position 1 and a 2-oxoethyl chain at position 2, terminating in a 4-fluorophenyl moiety. This fluorinated aromatic system may enhance lipophilicity and metabolic stability compared to non-fluorinated analogs, a common strategy in medicinal chemistry to optimize pharmacokinetics .

Comparison with Similar Compounds

Table 1: Substituent-Based Comparisons

Compound Name	Aromatic Substituent	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Features
2-[2-(4-Fluorophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid (Target)	4-Fluorophenyl	Not explicitly provided†	—	—	Fluorine enhances electronegativity and metabolic resistance.
cis-3-[2-oxo-2-(4-Trifluoromethylphenyl)ethyl]cyclopentane-1-carboxylic acid	4-Trifluoromethylphenyl	C15H15F3O3	300.27	733740-47-1	Bulkier CF3 group increases lipophilicity and steric hindrance .
2-(4-Chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid	4-Chloro-2-fluorophenyl	C11H10ClFO2	228.65	1511861-89-4	Smaller cyclobutane ring; dual halogenation alters electronic properties .
1-(4-Chlorophenyl)-1-cyclobutanecarboxylic acid	4-Chlorophenyl	C11H11ClO2	210.65	50921-39-6	Cyclobutane ring reduces conformational flexibility vs. cyclopentane .

† Molecular formula inferred as C14H15FO3 (MW 262.27) based on structural analogs.

Key Findings :

• Ring Size Impact : Cyclopentane derivatives (e.g., target compound) generally exhibit greater conformational flexibility compared to cyclobutane analogs (e.g., 1-(4-chlorophenyl)-1-cyclobutanecarboxylic acid), which may influence binding affinity to biological targets .

Functional Group Variations in Cyclic Carboxylic Acids

Table 2: Functional Group and Ring System Comparisons

Compound Name	Core Structure	Additional Functional Groups	Key Properties
Target Compound	Cyclopentane	2-Oxoethyl linker, 4-fluorophenyl	Balanced lipophilicity; potential for hydrogen bonding via ketone and COOH groups .
2'-Cyclohexyl-1'-oxo-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxylic acid	Spirocyclopentane-isoquinoline	Cyclohexyl, isoquinoline	Increased structural complexity; spiro systems often enhance target specificity .
2-[(Carboxymethyl)sulfanyl]-4-oxo-4-arylbutanoic acid (III)	Butanoic acid	Sulfanyl, carboxymethyl	Michael addition-derived; chiral centers may complicate synthesis and activity .

Key Findings :

• Spiro Systems : The spirocyclic compound (Table 2) demonstrates how fused ring systems can enhance target specificity but may complicate synthetic routes and metabolic stability .
• Chirality: Compounds like 2-[(carboxymethyl)sulfanyl]-4-oxo-4-arylbutanoic acid (III) highlight the challenges of enantiomeric mixtures in drug development, whereas the target compound’s stereochemistry (if defined) could offer advantages in reproducibility .

Key Findings :

• Fluorine’s Role : Fluorinated analogs like the target compound and (1R,2S)-2-(4-fluorobenzoyl)cyclopentane-1-carboxylic acid are less prone to oxidative metabolism, extending half-life but requiring careful toxicity monitoring .
• Synthetic Complexity : Spirocyclic and multi-halogenated compounds (e.g., 2-(4-chloro-2-fluorophenyl)cyclobutane-1-carboxylic acid) may pose higher synthetic challenges and safety risks during production .

Q & A

Basic: What synthetic methodologies are recommended for preparing 2-[2-(4-Fluorophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid, and how is purity validated?

Answer:
The synthesis typically involves multi-step organic reactions, including Friedel-Crafts acylation to introduce the 4-fluorophenyl moiety and cyclopentane ring formation via intramolecular cyclization. Key steps:

• Step 1: React 4-fluorophenylacetone with a cyclopentane precursor under acidic conditions to form the oxoethyl linkage.
• Step 2: Carboxylic acid functionalization through oxidation or hydrolysis.
  Critical parameters include temperature control (60–80°C), solvent selection (e.g., dichloromethane for acylation), and catalyst use (e.g., Lewis acids like AlCl₃). Purity is validated using NMR (to confirm regiochemistry and stereochemistry) and high-resolution mass spectrometry (HR-MS) for molecular weight confirmation .

Advanced: How can stereochemical outcomes (cis/trans isomerism) be controlled during synthesis?

Answer:
Stereochemical control requires:

• Chiral catalysts : Use of enantioselective catalysts (e.g., BINOL-derived phosphoric acids) to favor specific transition states.
• Solvent polarity : Polar aprotic solvents (e.g., DMF) may stabilize intermediates, reducing racemization.
• Chromatographic separation : Reverse-phase HPLC or chiral column chromatography to isolate isomers.
  For example, highlights that reaction conditions (e.g., low temperature) can minimize epimerization during cyclopentane ring closure .

Basic: What structural features of this compound contribute to its bioactivity?

Answer:
Key features include:

• Carboxylic acid group : Enables hydrogen bonding with target proteins (e.g., enzyme active sites).
• 4-Fluorophenyl moiety : Enhances lipophilicity for membrane penetration and metabolic stability via reduced oxidative metabolism.
• Cyclopentane ring : Restricts conformational flexibility, improving target selectivity.
  These attributes are consistent with bioactivity trends observed in fluorinated cyclopentane derivatives .

Advanced: How can researchers resolve contradictions in crystallographic data during structural elucidation?

Answer:
Contradictions (e.g., bond length discrepancies or disorder) require:

• Multi-method validation : Cross-check X-ray diffraction data with DFT calculations (e.g., Gaussian software) to optimize geometry.
• Refinement tools : Use SHELXL ( ) for high-resolution refinement, leveraging constraints for disordered regions.
• Complementary techniques : Pair crystallography with solid-state NMR to resolve electronic environment ambiguities .

Advanced: What in silico strategies predict the compound’s interaction with biological targets?

Answer:

• Molecular docking : Use AutoDock Vina or Schrödinger Suite to model binding poses, focusing on the fluorophenyl group’s hydrophobic interactions.
• Molecular dynamics (MD) simulations : Assess binding stability (e.g., 100-ns simulations in GROMACS) to evaluate interactions with residues like aromatic π-stacking partners.
• Pharmacophore modeling : Map electrostatic and steric features to align with known active site requirements .

Basic: What spectroscopic techniques are critical for characterizing reaction intermediates?

Answer:

• ¹H/¹³C NMR : Track regioselectivity of acylation/cyclization steps (e.g., shifts at δ 2.8–3.2 ppm for cyclopentane protons).
• FT-IR : Confirm carbonyl (C=O) stretch at ~1700 cm⁻¹ and carboxylic acid (O-H) at ~2500–3300 cm⁻¹.
• LC-MS : Monitor reaction progress in real-time, identifying intermediates via molecular ion peaks .

Advanced: How does fluorophenyl substituent position (para vs. meta) affect biological activity?

Answer:

• Para-substitution (4-F) : Enhances metabolic stability due to reduced steric hindrance and improved π-π stacking with hydrophobic pockets (e.g., COX-2 active site).
• Meta-substitution (3-F) : May alter binding kinetics by introducing dipole-dipole interactions, as seen in comparative studies ().
  Activity cliffs can be mapped using QSAR models to correlate substituent position with IC₅₀ values .

Basic: What are the stability considerations for long-term storage of this compound?

Answer:

• Temperature : Store at –20°C in amber vials to prevent photodegradation.
• Humidity : Use desiccants (e.g., silica gel) to avoid hydrolysis of the carboxylic acid group.
• Solubility : Lyophilize for stable powder form; DMSO solutions should be aliquoted to freeze-thaw cycles .

Advanced: How can researchers address low yields in large-scale synthesis?

Answer:

• Flow chemistry : Improve heat/mass transfer for exothermic steps (e.g., acylation).
• Catalyst optimization : Screen immobilized catalysts (e.g., Pd/C nanoparticles) for recyclability.
• Process analytical technology (PAT) : Use inline FT-IR to dynamically adjust reaction parameters .

Advanced: What orthogonal assays validate the compound’s mechanism of action in enzyme inhibition?

Answer:

• Surface plasmon resonance (SPR) : Measure real-time binding kinetics (KD, kon/koff).
• Isothermal titration calorimetry (ITC) : Quantify enthalpy changes upon target binding.
• Enzymatic activity assays : Couple with fluorogenic substrates (e.g., 4-methylumbelliferyl derivatives) to confirm inhibition .